Cas no 301643-62-9 (asparagusin A)

• Product Name: asparagusin A
• CAS No: 301643-62-9
• MF: C₄₄H₇₂O₁₇
• MW: 873.032296180725
• CID: 2014928
• Update Time: 2025-04-21

asparagusin A Chemical and Physical Properties

Names and Identifiers

• asparagusin A

• Inchi： 1S/C44H72O17/c1-19(17-55-40-37(53)34(50)33(49)29(15-45)59-40)5-8-27-20(2)31-28(58-27)14-25-23-7-6-21-13-22(9-11-43(21,3)24(23)10-12-44(25,31)4)57-42-38(54)35(51)39(30(16-46)60-42)61-41-36(52)32(48)26(47)18-56-41/h19,21-26,28-42,45-54H,5-18H2,1-4H3
• InChI Key： FMQVOTMSKVVBPL-UHFFFAOYSA-N
• SMILES： CC(COC1C(O)C(O)C(O)C(CO)O1)CCC1OC2CC3C(C2C=1C)(C)CCC1C3CCC2C1(C)CCC(OC1C(O)C(O)C(OC3C(O)C(O)C(O)CO3)C(CO)O1)C2

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 61
• XLogP3: 2.379

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins